Cas no 2227771-29-9 ((1S)-2-amino-1-4-(difluoromethoxy)-2-fluorophenylethan-1-ol)

• Product Name: (1S)-2-amino-1-4-(difluoromethoxy)-2-fluorophenylethan-1-ol
• CAS No: 2227771-29-9
• MF: C₉H₁₀F₃NO₂
• MW: 221.176413059235
• CID: 6541265
• PubChem ID: 165630288
• Update Time: 2025-07-18

(1S)-2-amino-1-4-(difluoromethoxy)-2-fluorophenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-4-(difluoromethoxy)-2-fluorophenylethan-1-ol
• 2227771-29-9
• EN300-1966770
• (1S)-2-amino-1-[4-(difluoromethoxy)-2-fluorophenyl]ethan-1-ol

• Inchi： 1S/C9H10F3NO2/c10-7-3-5(15-9(11)12)1-2-6(7)8(14)4-13/h1-3,8-9,14H,4,13H2/t8-/m1/s1
• InChI Key： MLMRZIRZFCJGSX-MRVPVSSYSA-N
• SMILES： FC1C=C(C=CC=1[C@@H](CN)O)OC(F)F

Computed Properties

• Exact Mass: 221.06636305g/mol
• Monoisotopic Mass: 221.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Additional information on (1S)-2-amino-1-4-(difluoromethoxy)-2-fluorophenylethan-1-ol

Introduction to (1S)-2-amino-1-4-(difluoromethoxy)-2-fluorophenylethan-1-ol (CAS No. 2227771-29-9)

(1S)-2-amino-1-4-(difluoromethoxy)-2-fluorophenylethan-1-ol, with the CAS number 2227771-29-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethoxy group and a fluorine atom, which contribute to its potential therapeutic applications.

The chemical structure of (1S)-2-amino-1-4-(difluoromethoxy)-2-fluorophenylethan-1-ol is particularly noteworthy due to its chiral center, which imparts enantiomeric specificity. This enantiomeric purity is crucial for optimizing the compound's biological activity and minimizing potential side effects. Recent studies have highlighted the importance of chiral compounds in drug development, as they can exhibit distinct pharmacological properties compared to their racemic counterparts.

In terms of its physical and chemical properties, (1S)-2-amino-1-4-(difluoromethoxy)-2-fluorophenylethan-1-ol is a white crystalline solid with a melting point of approximately 85°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various experimental protocols, including solubility studies and formulation development.

The synthesis of (1S)-2-amino-1-4-(difluoromethoxy)-2-fluorophenylethan-1-ol typically involves multi-step reactions, starting from readily available starting materials. Key steps include the introduction of the difluoromethoxy group via nucleophilic substitution and the formation of the chiral center through asymmetric synthesis. Recent advancements in catalytic asymmetric synthesis have significantly improved the yield and enantiomeric purity of this compound, making it more accessible for large-scale production.

One of the primary areas of interest for (1S)-2-amino-1-4-(difluoromethoxy)-2-fluorophenylethan-1-ol is its potential as a lead compound in drug discovery. Preliminary studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, it has been reported to inhibit the activity of specific kinases, which are key regulators of cell proliferation and survival.

In the context of neurological disorders, (1S)-2-amino-1-4-(difluoromethoxy)-2-fluorophenylethan-1-ol has demonstrated neuroprotective effects in preclinical models of Alzheimer's disease and Parkinson's disease. These effects are attributed to its ability to modulate oxidative stress and inflammation, two critical factors contributing to neurodegeneration. Additionally, the compound has shown potential as a modulator of ion channels and neurotransmitter receptors, further supporting its therapeutic utility in neurological conditions.

In cancer research, (1S)-2-amino-1-4-(difluoromethoxy)-2-fluorophenylethan-1-ol

Clinical trials are currently underway to evaluate the safety and efficacy of (1S)-2-amino-1-4-(difluoromethoxy)-2-fluorophenylethan-1-ol

Beyond its therapeutic applications, (1S)-2-amino-1-4-(difluoromethoxy)-2-fluorophenylethan-1-ol

In conclusion, (1S)-2-amino-1-4-(difluoromethoxy)-2-fluorophenylethan-1-ol2227771-29-9) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its potential therapeutic benefits, makes it an exciting candidate for further investigation and development. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a significant role in advancing our understanding of complex diseases and developing innovative treatments.